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Compound of Interest

Compound Name: 1-Hexyn-3-OL

Cat. No.: B089403 Get Quote

Essential Safety and Handling Guide for 1-
Hexyn-3-OL
This guide provides crucial safety, handling, and disposal information for 1-Hexyn-3-OL (CAS

No: 105-31-7), tailored for laboratory and research professionals. Adherence to these

procedures is vital due to the chemical's significant health and safety risks.

Hazard Identification and Quantitative Data
1-Hexyn-3-OL is a flammable, toxic, and corrosive chemical.[1] It is classified as fatal if it

comes into contact with the skin, toxic if swallowed, and causes serious eye damage.[1][2]

Table 1: Physical and Toxicological Properties of 1-Hexyn-3-OL
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Property Value Source

Molecular Formula C₆H₁₀O

Molecular Weight 98.14 g/mol

Appearance Colorless Liquid

Boiling Point 118 °C (244.4 °F)

Flash Point 47.2 °C (117.0 °F)

Density 0.873 g/mL at 25 °C

Oral LD50 (Rat) 126 mg/kg

Personal Protective Equipment (PPE)
Due to the severe hazards associated with 1-Hexyn-3-OL, a comprehensive PPE protocol is

mandatory. Always wear the following when handling this substance:

Eye and Face Protection: Wear chemical safety goggles and a face shield. Standard safety

glasses are not sufficient. Eyewash stations must be readily accessible.[3]

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile or neoprene). Inspect gloves for tears

or holes before and during use.

Protective Clothing: A chemically resistant apron or lab coat must be worn.[3] For tasks

with a higher risk of splashing, full-body protection may be necessary.

Respiratory Protection: All handling of 1-Hexyn-3-OL should be conducted in a certified

chemical fume hood to avoid inhalation of vapors.[4] If a fume hood is not available or during

a large-scale spill, a full-face respirator with a Type ABEK (EN14387) filter is required.

Operational Plan: Handling and Storage Protocol
Handling:
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Preparation: Before handling, ensure all necessary PPE is donned correctly and that an

emergency safety shower and eyewash station are accessible and functional.[3]

Ventilation: Always handle 1-Hexyn-3-OL inside a properly functioning chemical fume hood.

[4]

Ignition Sources: This chemical is flammable.[2] Ensure the work area is free of open flames,

sparks, and hot surfaces. Use only non-sparking tools and explosion-proof equipment.[3][4]

Static Discharge: Take precautionary measures against static discharge.[2][4] Ensure all

containers and equipment are properly grounded.[4]

Dispensing: When transferring the chemical, do so slowly to minimize splashing. Keep the

container opening as small as possible and keep it tightly closed when not in use.[2]

Hygiene: Do not eat, drink, or smoke in the handling area.[2][4] Wash hands thoroughly after

handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area designated for

flammable liquids.[2][4]

Keep away from heat, sparks, and open flames.[3][4]

Store locked up and away from incompatible materials such as strong oxidizing agents and

strong acids.[3][4]

Emergency Procedures: First Aid
Immediate medical attention is required for any exposure.

If Swallowed: Immediately call a poison control center or doctor.[2] Rinse the mouth with

water. Do NOT induce vomiting.[5]

If in Eyes: Immediately rinse cautiously with water for several minutes.[2] Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek

immediate medical attention.[2]
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If on Skin: Take off immediately all contaminated clothing.[4] Rinse the affected skin area

with plenty of water for at least 15 minutes. Seek immediate medical attention.[4]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[6] If

breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek

immediate medical attention.[4]

Disposal Plan
All waste containing 1-Hexyn-3-OL must be treated as hazardous waste.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container. Do

not mix with other waste streams unless compatibility is confirmed.

Labeling: Clearly label the waste container with "Hazardous Waste," the name "1-Hexyn-3-
OL," and a description of the hazards (Flammable, Toxic, Corrosive).

Disposal: Dispose of the contents and container at an approved waste disposal plant in

accordance with all local, state, and federal regulations.[2][4] Do not dispose of it down the

drain.
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Caption: Workflow for the safe handling of 1-Hexyn-3-OL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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